1-[2-(4-biphenylyloxy)ethyl]-1H-benzimidazole

• IUPAC Name: 1-[2-(4-phenylphenoxy)ethyl]benzimidazole
• InChI: InChI=1S/C21H18N2O/c1-2-6-17(7-3-1)18-10-12-19(13-11-18)24-15-14-23-16-22-20-8-4-5-9-21(20)23/h1-13,16H,14-15H2
• InChI Key: FAXNGQNYULPODG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OCCN3C=NC4=CC=CC=C43
• Molecular Formula: C21H18N2O
• Molecular Weight: 314.4 g/mol

Description

1-[2-(4-biphenylyloxy)ethyl]-1H-benzimidazole, also known as BPEB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPEB is a benzimidazole derivative that has shown promising results in studies related to its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

1-[2-(4-biphenylyloxy)ethyl]-1H-benzimidazole exerts its pharmacological effects by binding to and modulating the activity of various ion channels, including voltage-gated calcium channels, potassium channels, and acid-sensing ion channels. By modulating the activity of these channels, this compound can alter neuronal excitability and neurotransmitter release, leading to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, neuroprotective, and antioxidant properties. This compound has been demonstrated to reduce the production of pro-inflammatory cytokines, protect neurons from oxidative stress, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(4-biphenylyloxy)ethyl]-1H-benzimidazole in scientific research is its high potency and selectivity for various ion channels, making it an ideal tool for studying the role of these channels in physiological and pathological processes. However, one limitation of using this compound is its potential toxicity and side effects, which must be carefully monitored in laboratory experiments.

Future Directions

There are several future directions for research related to 1-[2-(4-biphenylyloxy)ethyl]-1H-benzimidazole, including the development of more potent and selective analogs, the investigation of its effects on other ion channels and receptors, and the evaluation of its therapeutic potential in various disease models. Additionally, the development of new methods for the synthesis and purification of this compound could further improve its utility as a research tool and potential drug candidate.
Conclusion
In conclusion, this compound is a promising compound that has shown potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied and provide a strong foundation for further investigation. With continued research, this compound could potentially lead to the development of new therapies for various diseases and disorders.

Scientific Research Applications

1-[2-(4-biphenylyloxy)ethyl]-1H-benzimidazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. In pharmacology, this compound has been studied for its effects on the central nervous system, particularly its potential as a therapeutic agent for the treatment of anxiety and depression. In neuroscience, this compound has been investigated for its ability to modulate the activity of ion channels, which play a crucial role in neuronal signaling.